N-(4-fluorophenyl)-1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H18F2N2O3S/c19-14-1-5-16(6-2-14)21-18(23)13-9-11-22(12-10-13)26(24,25)17-7-3-15(20)4-8-17/h1-8,13H,9-12H2,(H,21,23)
• InChI Key: VZVSFHIKYYNXDC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H18F2N2O3S
• Molecular Weight: 380.4 g/mol

Description

N-(4-fluorophenyl)-1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamide, also known as NFPS, is a compound that has been extensively studied for its potential as a modulator of glutamate transporters. In

Scientific Research Applications

Synthetic Methodologies and Catalytic Applications

• Enantioselective Lewis Basic Catalysts : Piperazine-2-carboxylic acid-derived N-formamides, closely related to the sulfonyl and carboxamide functional groups in the target compound, have been developed as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines. These catalysts demonstrate high yields and enantioselectivities for a broad range of substrates, highlighting their potential in asymmetric synthesis processes (Wang et al., 2006).

Biological Evaluation and Potential Therapeutic Uses

• Antibacterial Activity : N,N-Diethyl amide-bearing sulfonamides, which share structural similarities with the compound , have shown marked potency as antibacterial agents against Escherichia coli and Staphylococcus aureus. This research underscores the therapeutic potential of sulfonamide derivatives in treating bacterial infections (Ajani et al., 2013).

Pharmacological Properties Modification

• Modulation of Pharmacologically Relevant Properties : The study of N-alkyl-piperidine-2-carboxamides, through the selective introduction of fluorine atoms, has shown modulation in basicity, lipophilicity, and solubility. These modifications could impact the pharmacological profile of similar compounds, suggesting a method for the design of new pharmaceutical agents with improved properties (Vorberg et al., 2016).

Chemical Stability and Reactivity

• Study of Fluoroalkylidene Analogues of Biomolecules : The synthesis of fluoroaminosulfones derived from piperidine and nucleic bases, followed by their chemical behavior in Julia reactions, exemplifies the exploration of fluoroalkylidene analogues for potential biological applications. This research could offer insights into the reactivity and stability of similarly structured compounds (Prunier et al., 2013).